![molecular formula C14H14ClN5OS3 B2697686 2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide CAS No. 1396879-11-0](/img/structure/B2697686.png)
2-((4-chlorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a chlorobenzo[d]thiazol-2-yl group, a methylamino group, and a 5-(ethylthio)-1,3,4-thiadiazol-2-yl group. These groups are common in many pharmaceuticals and agrochemicals .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of its functional groups. The presence of the chlorobenzo[d]thiazol-2-yl and 5-(ethylthio)-1,3,4-thiadiazol-2-yl groups suggests that the compound may have interesting electronic and steric properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of its functional groups. For example, the chlorobenzo[d]thiazol-2-yl group might undergo nucleophilic substitution reactions, while the 5-(ethylthio)-1,3,4-thiadiazol-2-yl group might participate in redox reactions .Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on the synthesis of various heterocyclic compounds incorporating thiadiazole moieties, demonstrating their potential in creating compounds with significant biological activities. Fadda et al. (2017) described the synthesis of diverse heterocycles as insecticidal agents against Spodoptera littoralis, utilizing a versatile precursor that led to the creation of pyrrole, pyridine, coumarin, and thiazole derivatives, among others (Fadda et al., 2017). Similarly, Yu et al. (2014) synthesized N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives through carbodiimide condensation, highlighting a fast and convenient method for producing compounds with potentially valuable biological activities (Yu et al., 2014).
Biological Activities
Several studies have explored the biological activities of compounds incorporating 1,3,4-thiadiazole structures. For example, Shukla et al. (2012) investigated bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as glutaminase inhibitors, revealing the potential for designing more potent inhibitors with improved drug-like properties for cancer treatment (Shukla et al., 2012). The antitumor and antioxidant evaluations of N-substituted-2-amino-1,3,4-thiadiazoles also demonstrate the promise of these compounds in anticancer therapies (Hamama et al., 2013).
Molecular Modeling and Anticancer Screening
Molecular modeling and anticancer screening of new imidazothiadiazole analogs, synthesized by Abu-Melha (2021), highlighted the cytotoxic activities of these compounds against cancer cell lines, showcasing the potential for new cancer treatments (Abu-Melha, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(4-chloro-1,3-benzothiazol-2-yl)-methylamino]-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN5OS3/c1-3-22-14-19-18-12(24-14)16-10(21)7-20(2)13-17-11-8(15)5-4-6-9(11)23-13/h4-6H,3,7H2,1-2H3,(H,16,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHMHHPLRUJKPLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NN=C(S1)NC(=O)CN(C)C2=NC3=C(S2)C=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN5OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.